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Compound of Interest

Compound Name: 5-Methyl-2-nitroanisole

Cat. No.: B1347119 Get Quote

Essential Safety and Handling Guide for 5-Methyl-2-
nitroanisole
This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 5-Methyl-2-nitroanisole.

It is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Identifier:

Name: 5-Methyl-2-nitroanisole

CAS Number: 38512-82-2

Molecular Formula: C8H9NO3

Molecular Weight: 167.16 g/mol

Hazard Identification and Classification
5-Methyl-2-nitroanisole is classified as harmful if swallowed and causes serious eye irritation.

[1] It is a combustible solid.

GHS Hazard Statements:
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H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling 5-Methyl-2-nitroanisole.
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PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves before use and use

proper glove removal

technique. A complete suit

protecting against chemicals

should be worn. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. If

exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A NIOSH-approved dust mask

(type N95) is recommended.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[2]

Safe Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly after

handling.[1]
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Storage: Keep the container tightly closed in a dry and well-ventilated place.[3] Store away

from incompatible materials such as strong oxidizing agents and strong bases.

Spill Management:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Cleanup: Pick up and arrange disposal without creating dust. Sweep up and shovel the

material into a suitable, closed container for disposal.

Disposal:

Waste Collection: Collect unused or waste 5-Methyl-2-nitroanisole in a suitable, closed,

and properly labeled container.

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, regional, and national regulations.[1] Do not release the chemical

into the environment or flush it down the drain.[1]

First-Aid Measures
Exposure Route First-Aid Procedure

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]
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General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.[1]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-2-
nitroanisole, from preparation to disposal.

Safe Handling Workflow for 5-Methyl-2-nitroanisole
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Caption: Workflow for handling 5-Methyl-2-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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